6-Acetonyldihydrochelerythrine
6-Acetonyldihydrochelerythrine
Brand Name:
Vulcanchem
CAS No.:
22864-92-2
VCID:
VC0104360
InChI:
InChI=1S/C24H23NO5/c1-13(26)9-18-22-15(7-8-19(27-3)24(22)28-4)16-6-5-14-10-20-21(30-12-29-20)11-17(14)23(16)25(18)2/h5-8,10-11,18H,9,12H2,1-4H3/t18-/m0/s1
SMILES:
CC(=O)CC1C2=C(C=CC(=C2OC)OC)C3=C(N1C)C4=CC5=C(C=C4C=C3)OCO5
Molecular Formula:
C24H23NO5
Molecular Weight:
405.4 g/mol
6-Acetonyldihydrochelerythrine
CAS No.: 22864-92-2
Reference Standards
VCID: VC0104360
Molecular Formula: C24H23NO5
Molecular Weight: 405.4 g/mol
| CAS No. | 22864-92-2 |
|---|---|
| Product Name | 6-Acetonyldihydrochelerythrine |
| Molecular Formula | C24H23NO5 |
| Molecular Weight | 405.4 g/mol |
| IUPAC Name | 1-[(13S)-1,2-dimethoxy-12-methyl-13H-[1,3]benzodioxolo[5,6-c]phenanthridin-13-yl]propan-2-one |
| Standard InChI | InChI=1S/C24H23NO5/c1-13(26)9-18-22-15(7-8-19(27-3)24(22)28-4)16-6-5-14-10-20-21(30-12-29-20)11-17(14)23(16)25(18)2/h5-8,10-11,18H,9,12H2,1-4H3/t18-/m0/s1 |
| Standard InChIKey | VGTQLFWIJIABSU-SFHVURJKSA-N |
| Isomeric SMILES | CC(=O)C[C@H]1C2=C(C=CC(=C2OC)OC)C3=C(N1C)C4=CC5=C(C=C4C=C3)OCO5 |
| SMILES | CC(=O)CC1C2=C(C=CC(=C2OC)OC)C3=C(N1C)C4=CC5=C(C=C4C=C3)OCO5 |
| Canonical SMILES | CC(=O)CC1C2=C(C=CC(=C2OC)OC)C3=C(N1C)C4=CC5=C(C=C4C=C3)OCO5 |
| Appearance | Yellow powder |
| Synonyms | 6-acetonyldihydrochelerythrine |
| PubChem Compound | 185516 |
| Last Modified | Nov 11 2021 |
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